Cas no 1707370-19-1 (4-Chloro-1-ethyl-1H-pyrazole-3-carbonitrile)

• Product Name: 4-Chloro-1-ethyl-1H-pyrazole-3-carbonitrile
• CAS No: 1707370-19-1
• MF: C₆H₆ClN₃
• MW: 155.584939479828
• CID: 5210616
• Update Time: 2026-03-06

4-Chloro-1-ethyl-1H-pyrazole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-1-ethyl-1H-pyrazole-3-carbonitrile

• Inchi： 1S/C6H6ClN3/c1-2-10-4-5(7)6(3-8)9-10/h4H,2H2,1H3
• InChI Key： AUWAALQQYOYKCD-UHFFFAOYSA-N
• SMILES： N1(CC)C=C(Cl)C(C#N)=N1

Computed Properties

• Exact Mass: 155.025
• Monoisotopic Mass: 155.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6A^2